(1S,8aα)-Decahydro-5β-(5-hydroxy-3-methyl-3-pentenyl)-1,4aβ-dimethyl-6-methylene-1-naphthalenecarbal
(1S,8aα)-Decahydro-5β-(5-hydroxy-3-methyl-3-pentenyl)-1,4aβ-dimethyl-6-methylene-1-naphthalenecarbal
Brand Name:
Vulcanchem
CAS No.:
17990-11-3
VCID:
VC0105229
InChI:
InChI=1S/C20H32O2/c1-15(10-13-21)6-8-17-16(2)7-9-18-19(3,14-22)11-5-12-20(17,18)4/h10,14,17-18,21H,2,5-9,11-13H2,1,3-4H3/b15-10+/t17-,18-,19+,20+/m0/s1
SMILES:
CC(=CCO)CCC1C(=C)CCC2C1(CCCC2(C)C=O)C
Molecular Formula:
C20H32O2
Molecular Weight:
304.5 g/mol
(1S,8aα)-Decahydro-5β-(5-hydroxy-3-methyl-3-pentenyl)-1,4aβ-dimethyl-6-methylene-1-naphthalenecarbal
CAS No.: 17990-11-3
Main Products
VCID: VC0105229
Molecular Formula: C20H32O2
Molecular Weight: 304.5 g/mol
| CAS No. | 17990-11-3 |
|---|---|
| Product Name | (1S,8aα)-Decahydro-5β-(5-hydroxy-3-methyl-3-pentenyl)-1,4aβ-dimethyl-6-methylene-1-naphthalenecarbal |
| Molecular Formula | C20H32O2 |
| Molecular Weight | 304.5 g/mol |
| IUPAC Name | (1S,4aR,5S,8aR)-5-[(E)-5-hydroxy-3-methylpent-3-enyl]-1,4a-dimethyl-6-methylidene-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carbaldehyde |
| Standard InChI | InChI=1S/C20H32O2/c1-15(10-13-21)6-8-17-16(2)7-9-18-19(3,14-22)11-5-12-20(17,18)4/h10,14,17-18,21H,2,5-9,11-13H2,1,3-4H3/b15-10+/t17-,18-,19+,20+/m0/s1 |
| Standard InChIKey | FSLWKIHHQUNBQK-AKZLODSSSA-N |
| Isomeric SMILES | C/C(=C\CO)/CC[C@H]1C(=C)CC[C@@H]2[C@@]1(CCC[C@]2(C)C=O)C |
| SMILES | CC(=CCO)CCC1C(=C)CCC2C1(CCCC2(C)C=O)C |
| Canonical SMILES | CC(=CCO)CCC1C(=C)CCC2C1(CCCC2(C)C=O)C |
| PubChem Compound | 15559800 |
| Last Modified | Nov 11 2021 |
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